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Compound of Interest

Compound Name: Gliovirin

Cat. No.: B10782653 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety and

procedural accuracy when handling potent compounds like Gliovirin is paramount. This guide

provides immediate, essential information on personal protective equipment (PPE), operational

protocols, and disposal plans to foster a secure and efficient laboratory environment.

Data Presentation: Physicochemical and
Toxicological Profile
To facilitate a clear understanding of Gliovirin's properties, the following tables summarize key

quantitative data. Due to the limited specific toxicological data for Gliovirin, information for the

closely related and well-studied compound, Gliotoxin, is provided for hazard assessment and

precautionary guidance.

Table 1: Physicochemical Properties of Gliovirin
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Property Value Source

CAS Number 83912-90-7 [1]

Molecular Formula C₂₀H₂₀N₂O₈S₂ [1]

Molecular Weight 480.51 g/mol [1]

Appearance Solid/Crystal [2]

Melting Point 247-249°C [2]

Solubility
Soluble in DMSO, Ethanol,

Methanol
[1]

Storage Temperature -20°C [1]

Table 2: Toxicological Data for Gliotoxin (as a proxy for Gliovirin)

Endpoint Value Species/System Source

Oral LD₅₀ 67 mg/kg Mouse [3]

IC₅₀ (COX-2

Expression)
1 µM Jurkat cells [4]

IC₅₀ (IL-2 Protein

Levels)
5.2 µM Jurkat cells [4]

Apoptosis Induction 300 nM Nerve cells (after 12h) [5]

IC₅₀ (HT-29 colorectal

cancer cells)
0.6 µg/mL Human cell line [5]

Experimental Protocols: Safe Handling and Disposal
Given Gliovirin's classification as a diketopiperazine and its relation to the mycotoxin Gliotoxin,

which exhibits cytotoxic and immunosuppressive properties, all handling should be conducted

with the assumption that Gliovirin is a hazardous substance.[5][6] Exposure can occur through

inhalation, ingestion, and skin contact.[7]
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1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense. The following PPE is mandatory

when handling Gliovirin in any form (solid or in solution):

Gloves: Double gloving with nitrile gloves is required.[8] Gloves should be specifically tested

for use with cytotoxic agents (Complex Design, Category III).[9] Cuffs should be rolled over

the sleeves of the lab coat.

Eye Protection: Chemical safety goggles or a full-face shield must be worn to protect from

splashes.[8][10]

Respiratory Protection: For handling solid/powdered Gliovirin or when creating aerosols, a

fit-tested N95 or N100 respirator is necessary.[11] All work with dry forms of mycotoxins

should be performed in a certified chemical fume hood or a ducted biological safety cabinet.

[7]

Lab Coat: A disposable, fluid-resistant gown or lab coat is required.[8][10] It should be

buttoned completely.

Shoe Covers: Disposable shoe covers should be worn in the designated handling area.[11]

2. Engineering Controls and Work Practices

Designated Area: All work with Gliovirin should be conducted in a designated area within a

laboratory, clearly marked with warning signs.

Ventilation: All procedures that may generate dust or aerosols must be performed within a

certified chemical fume hood or a Class II Biological Safety Cabinet.[7]

Weighing: Weighing of solid Gliovirin should be done in a fume hood on a tared and sealed

container to minimize contamination.

Spill Management: A spill kit specifically for cytotoxic agents should be readily available. In

case of a spill, the area should be immediately secured.[10] Wear appropriate PPE, contain

the spill with absorbent materials, and decontaminate the area according to your institution's

established procedures for hazardous materials.
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3. Storage

Gliovirin should be stored at -20°C in a clearly labeled, sealed container.[1]

The storage location should be in a designated, restricted-access area.

4. Disposal Plan

Solid Waste: All disposable items contaminated with Gliovirin (e.g., gloves, gowns, pipette

tips, vials) must be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Liquid waste containing Gliovirin should be collected in a sealed, labeled, and

leak-proof container.

Decontamination: All non-disposable equipment (glassware, spatulas, etc.) must be

decontaminated. A common method is soaking in a solution of sodium hypochlorite (bleach)

followed by thorough rinsing. Check for compatibility of materials before using bleach.

Final Disposal: All hazardous waste must be disposed of through the institution's official

hazardous waste management program. Do not dispose of Gliovirin waste in regular trash

or down the drain.

Mandatory Visualization: Gliovirin's Inferred
Mechanism of Action
While the specific signaling pathway for Gliovirin is not fully elucidated, its structural and

functional similarity to Gliotoxin suggests a comparable mechanism of action, particularly in

inducing apoptosis.[5][12] Gliotoxin is known to induce apoptosis through the mitochondrial

pathway, involving the activation of caspases.[13] The diagram below illustrates this inferred

apoptotic pathway.
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Inferred Apoptotic Pathway of Gliovirin/Gliotoxin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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